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Compound of Interest

Compound Name: ASB14780

Cat. No.: B11936361 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides essential guidance on the proper disposal procedures for

ASB14780, a potent and selective cytosolic phospholipase A2α (cPLA2α) inhibitor. While this

guide offers a framework based on general laboratory safety protocols and available chemical

data, it is imperative to consult the official Safety Data Sheet (SDS) provided by the supplier

and adhere to all local, state, and federal regulations for chemical waste disposal.

Key Chemical and Physical Properties of ASB14780
A summary of the known quantitative data for ASB14780 is presented below. This information

is crucial for a preliminary assessment of its handling and disposal requirements.

Property Value Source

Molecular Weight 582.7 [1]

Formula C₃₁H₂₇NO₃·C₄H₁₁NO₃ [1]

Purity ≥98% (HPLC) [1]

CAS Number 1069046-00-9 [1]

Storage Store at -20°C [1]

Solubility Soluble to 100 mM in DMSO
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Experimental Protocols: Safe Handling and Disposal
Workflow
The following protocols are based on standard laboratory procedures for handling research-

grade chemicals of unknown or potentially hazardous nature.[2]

Personal Protective Equipment (PPE)
Before handling ASB14780, ensure the following personal protective equipment is worn:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Contain: For small spills, use an absorbent material (e.g., vermiculite, sand, or chemical

absorbent pads) to contain the substance.

Clean: Carefully sweep or scoop up the absorbed material into a designated chemical waste

container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Ventilate: Ensure the area is well-ventilated.

Disposal Procedure
The disposal of ASB14780 and its containers must be managed as chemical waste. The

following workflow outlines the general steps for proper disposal.
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ASB14780 Disposal Workflow
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Caption: A logical workflow for the safe disposal of ASB14780.
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Signaling Pathway for Safe Chemical Handling
The decision-making process for handling and disposing of a research chemical like

ASB14780 can be visualized as a signaling pathway, where information and safety protocols

dictate the subsequent actions.
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Safe Handling and Disposal Pathway for ASB14780
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Caption: Decision pathway for safe handling and disposal of ASB14780.
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Disclaimer: The information provided here is for guidance only and is based on general

laboratory safety principles. As the potential hazards of many research chemicals are not fully

known, an absence of a warning does not imply that no hazard exists.[2] It is the user's

responsibility to ensure that all safety precautions are taken. Always refer to the manufacturer's

Safety Data Sheet (SDS) for specific and detailed disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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